molecular formula C8H7NS B8316722 4-(2-Propynylthio)pyridine

4-(2-Propynylthio)pyridine

Cat. No.: B8316722
M. Wt: 149.21 g/mol
InChI Key: WPMJHWYLXBMMKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Propynylthio)pyridine is a useful research compound. Its molecular formula is C8H7NS and its molecular weight is 149.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7NS

Molecular Weight

149.21 g/mol

IUPAC Name

4-prop-2-ynylsulfanylpyridine

InChI

InChI=1S/C8H7NS/c1-2-7-10-8-3-5-9-6-4-8/h1,3-6H,7H2

InChI Key

WPMJHWYLXBMMKU-UHFFFAOYSA-N

Canonical SMILES

C#CCSC1=CC=NC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 200 ml dimethyl sulfoxide (DMSO) was dissolved 25.0 g (0.225 mole) 4-mercaptopyridine. To this solution were added 15.5 g (0.112 mole) anhydrous potassium carbonate and 16.5 g (0.25 mole) propargyl chloride. This mixture was heated at 60° C. for 3 hours. The reaction mixture was then cooled to room temperature and filtered. The filtrate was added to an equal volume of water. This mixture was extracted with ether. After removal of the ether under reduced pressure, there remained 20.0 g crude product. Distillation gave 13.5 g 4-(2-propynylthio)pyridine. Yield 39% theory; b.p. 79°-81° C. (1.0 mm); mp 55°-56° C.
Quantity
15.5 g
Type
reactant
Reaction Step One
Quantity
16.5 g
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two

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